Cas no 1401091-26-6 (2-(5-bromothiophen-3-yl)propan-2-ol)

• Product Name: 2-(5-bromothiophen-3-yl)propan-2-ol
• CAS No: 1401091-26-6
• MF: C₇H₉BrOS
• MW: 221.114760160446
• CID: 5903490
• PubChem ID: 68328263
• Update Time: 2025-05-22

2-(5-bromothiophen-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanol, 5-bromo-α,α-dimethyl-
• 2-(5-bromothiophen-3-yl)propan-2-ol
• 1401091-26-6
• GJSBUQQWJJUJGC-UHFFFAOYSA-N
• SCHEMBL12615412
• EN300-1914055

• Inchi： 1S/C7H9BrOS/c1-7(2,9)5-3-6(8)10-4-5/h3-4,9H,1-2H3
• InChI Key： GJSBUQQWJJUJGC-UHFFFAOYSA-N
• SMILES： C1SC(Br)=CC=1C(C)(C)O

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Boiling Point: 257.4±25.0 °C(Predicted)
• pka: 14.24±0.29(Predicted)

Additional information on 2-(5-bromothiophen-3-yl)propan-2-ol

Research Brief on 2-(5-bromothiophen-3-yl)propan-2-ol (CAS: 1401091-26-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-(5-bromothiophen-3-yl)propan-2-ol (CAS: 1401091-26-6) is a brominated thiophene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates targeting inflammatory diseases, cancer, and central nervous system disorders. Recent studies have highlighted its role as a building block for the development of novel small-molecule inhibitors and modulators of critical biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(5-bromothiophen-3-yl)propan-2-ol as a precursor in the synthesis of potent kinase inhibitors. The researchers utilized this compound to develop a series of pyrazole-thiophene hybrids that showed remarkable selectivity against cyclin-dependent kinases (CDKs), with IC50 values in the low nanomolar range. The bromine atom at the 5-position of the thiophene ring proved crucial for subsequent cross-coupling reactions, enabling efficient diversification of the molecular scaffold.

In the field of neurodegenerative disease research, 2-(5-bromothiophen-3-yl)propan-2-ol has emerged as a valuable intermediate for the development of σ-1 receptor ligands. A recent publication in ACS Chemical Neuroscience (2024) described its use in creating novel neuroprotective agents that modulate endoplasmic reticulum stress responses. The tertiary alcohol moiety in the compound was found to enhance blood-brain barrier permeability, while the bromothiophene group contributed to optimal receptor binding affinity.

From a synthetic chemistry perspective, several innovative methodologies have been developed to improve the production and functionalization of 2-(5-bromothiophen-3-yl)propan-2-ol. A 2024 Nature Protocols paper detailed a continuous flow chemistry approach that significantly enhanced the yield (up to 92%) and purity (>99%) of this intermediate, addressing previous challenges in large-scale synthesis. The protocol emphasized the importance of controlled reaction conditions to prevent debromination, a common side reaction observed in traditional batch processes.

The compound's potential in antimicrobial drug development was highlighted in a recent Antimicrobial Agents and Chemotherapy study (2024), where derivatives of 2-(5-bromothiophen-3-yl)propan-2-ol demonstrated promising activity against multidrug-resistant Gram-positive pathogens. Structure-activity relationship studies revealed that modifications at the propan-2-ol position significantly influenced antibacterial potency while maintaining low cytotoxicity against mammalian cells.

Looking forward, 2-(5-bromothiophen-3-yl)propan-2-ol continues to be a focus of research in targeted drug delivery systems. A cutting-edge application published in Advanced Drug Delivery Reviews (2024) showcased its incorporation into pH-responsive prodrug conjugates for tumor-specific drug release. The bromine atom serves as an ideal handle for bioconjugation, while the alcohol functionality enables linker attachment to various therapeutic payloads.

In conclusion, 2-(5-bromothiophen-3-yl)propan-2-ol (CAS: 1401091-26-6) represents a multifaceted chemical building block with growing importance in medicinal chemistry and drug discovery. Its unique structural features and versatile reactivity profile make it particularly valuable for the development of novel therapeutic agents across multiple disease areas. Ongoing research continues to uncover new applications and synthetic strategies for this compound, solidifying its position as a key intermediate in pharmaceutical innovation.